Cas no 885278-68-2 (4-(2-aminoethyl)-N,N-dimethylbenzamide)

4-(2-aminoethyl)-N,N-dimethylbenzamide structure
885278-68-2 structure
Product Name:4-(2-aminoethyl)-N,N-dimethylbenzamide
CAS No:885278-68-2
MF:C11H16N2O
MW:192.257542610168
MDL:MFCD07371520
CID:711585
PubChem ID:53407836
Update Time:2025-04-19

4-(2-aminoethyl)-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide,4-(2-aminoethyl)-N,N-dimethyl-
    • 4-(2-aminoethyl)-N,N-dimethylbenzamide
    • 4-(2-AMINO-ETHYL)-N,N-DIMETHYLBENZAMIDE,
    • 4-(2-AMINO-ETHYL)-N,N-DIMETHYL-BENZAMIDE
    • Benzamide,4-(2-aminoethyl)-N,N-dimethyl
    • 885278-68-2
    • SB39525
    • DTXSID80696061
    • SCHEMBL23840719
    • CS-0300195
    • FT-0692296
    • AKOS005260369
    • EN300-903412
    • MDL: MFCD07371520
    • Inchi: 1S/C11H16N2O/c1-13(2)11(14)10-5-3-9(4-6-10)7-8-12/h3-6H,7-8,12H2,1-2H3
    • InChI Key: WYFJCBPXSNDWLD-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)CCN)N(C)C

Computed Properties

  • Exact Mass: 192.12600
  • Monoisotopic Mass: 192.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.3A^2
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.7

Experimental Properties

  • PSA: 46.33000
  • LogP: 1.58990

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